Cas no 113625-76-6 (3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid)

• Product Name: 3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• CAS No: 113625-76-6
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 2611253
• PubChem ID: 3297195
• Update Time: 2025-04-21

3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• N(
• A9466
• N-alpha-Boc-DL-diaminopropionic acid
• 3-amino-2-(tert-butoxycarbonylamino)propanoic acid
• 3-amino-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 3-amino-2-[(t-butoxycarbonyl)amino]propanoic acid
• (S)-3-amino-2-(tert-butoxycarbonylamino)propanoicacid
• 688-970-7
• AC-23754
• N-ALPHA-BOC-(+/-)-2,3-DIAMINOPROPIONIC ACID
• 3-Amino-2-((tert-butoxycarbonyl)amino)propanoic acid
• DTXSID20391184
• 3-Amino-2-((tert-butoxycarbonyl)amino)propanoicacid
• 113625-76-6
• (S)-3-amino-2-(tert-butoxycarbonyl)propanoic acid
• 159002-17-2
• 3-AMINO-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID
• Na-Boc-L-2,3-diaminopropionic acid
• N-Boc-3-amino-DL-alanine
• CS-W008311
• BOC-DL-2,3-DIAMINOPROPIONIC ACID
• Z1147137778
• Alanine,3-amino-N-[(1,1-dimethylethoxy)carbonyl]-
• FD1061
• Na-Boc-DL-diaminopropionic acid
• SCHEMBL206031
• AKOS022647875
• AB05407
• 3-Amino-(tert-butoxycarbonyl)-L-alanine;Boc-L-2,3-diaminopropionic acid
• 3-amino-2-(((tert-butoxy)carbonyl)amino)propanoic acid
• 2-tert-Butoxycarbonylamino-3-aminopropionic acid
• 3-amino-2-tert-butoxycarbonylaminopropionic acid
• EN300-246445
• N(alpha)-boc-L-2,3-diaminopropionic acid
• 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-PROPIONIC ACID
• A)-Boc-DL-2,3-diaminopropionic acid, 97%
• MFCD01632072
• SY017528
• MFCD00736752
• Boc-DL-Dap-OH
• KRJLRVZLNABMAT-UHFFFAOYSA-N
• SY033783
• N(alpha)-Boc-DL-2,3-diaminopropionic acid
• 3-amino-2-(tert-butoxycarbonylamino)-propionic acid
• AS-48867

• Inchi： 1S/C8H16N2O4/c1-8(2,3)14-7(13)10-5(4-9)6(11)12/h5H,4,9H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： KRJLRVZLNABMAT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.11100700Da
• Monoisotopic Mass: 204.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 102Ų